Cas no 2172056-86-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2172056-86-7
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6110778
• PubChem ID: 165822508
• Update Time: 2025-05-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• 2172056-86-7
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-1531415

• Inchi： 1S/C24H24N2O5/c27-21(26-12-15-11-24(15,14-26)22(28)29)9-10-25-23(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,25,30)(H,28,29)
• InChI Key： ANFCLOFKTQYCBM-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(CCNC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC1C2)=O

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid (CAS No. 2172056-86-7)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172056-86-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate bicyclic structure and functional groups, represents a promising candidate for further exploration in drug discovery and development.

The compound’s structure consists of a bicyclo[3.1.0]hexane core, which is a fused bicyclic system with three-membered and five-membered rings, providing a unique three-dimensional framework that may influence its biological activity. This bicyclic scaffold is often employed in the design of bioactive molecules due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties.

One of the key features of this compound is the presence of an {(9H-fluoren-9-yl)methoxycarbonyl}amino substituent. The fluorene moiety is known for its rigidity and hydrophobicity, which can enhance the compound’s binding affinity to biological targets. Additionally, the methoxycarbonyl group (also known as an ester) introduces a polar functional group that may improve solubility and metabolic stability. The amino group at the propyl chain further extends the compound’s potential for interactions with biological systems.

The carboxylic acid group at the terminus of the propyl chain provides another site for potential modifications, allowing for further derivatization to optimize pharmacological properties. This versatility makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring bicyclo[3.1.0]hexane derivatives due to their reported biological activities across various therapeutic areas. For instance, some studies have highlighted the potential of such scaffolds in modulating enzyme activity and receptor binding. The unique structural features of this compound may contribute to its ability to interact with biological targets in distinct ways compared to linear or simpler cyclic compounds.

The {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety is particularly noteworthy, as it combines the advantages of fluorene-based structures with the functionality of an amine derivative. Fluorene derivatives are frequently used in pharmaceuticals due to their stability and compatibility with biological systems, while amine groups are essential for forming hydrogen bonds and other non-covalent interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid for potential biological activity. Molecular docking studies have shown that this compound may interact with various proteins involved in critical biological pathways, including those related to inflammation, cancer, and neurodegeneration. These findings suggest that further investigation into its pharmacological properties could yield significant therapeutic benefits.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bicyclo[3.1.0]hexane core typically requires cycloaddition reactions or other cyclization techniques, followed by functional group modifications to introduce the desired substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or enzymatic transformations, may be employed to enhance efficiency and selectivity.

Once synthesized, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid can be subjected to rigorous biological testing to evaluate its efficacy and safety profile. In vitro assays can provide initial insights into its interaction with target proteins and enzymes, while in vivo studies can assess its pharmacokinetic behavior and potential therapeutic effects in animal models.

The potential applications of this compound are broad and span multiple therapeutic areas. For example, its structural features may make it suitable for developing inhibitors targeting enzymes involved in metabolic disorders or kinases associated with cancer progression. Additionally, the rigid bicyclic core could enhance drug-like properties such as oral bioavailability and metabolic stability.

In conclusion, 3 - 3 - ( { ( 9 H - fluorene - 9 - yl ) methoxycarbonyl } amino ) propanoyl - 3 - azabicyclo 3 . 1 . 0 hexane - 1 - carboxylic acid ( CAS No . 2172056 - 86 - 7 ) represents a structurally complex and functionally versatile molecule with significant potential in pharmaceutical research . Its unique combination of a bicyclic scaffold , fluorene-derived substituents , and multiple functional groups positions it as an attractive candidate for further exploration in drug discovery . As computational methods continue to advance , researchers will be better equipped to predict and validate the biological activity of such compounds , accelerating their development into novel therapeutic agents .